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Compound of Interest

Compound Name: DL-Phenylmercapturic acid-d5

Cat. No.: B12411047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

analytical applications of DL-Phenylmercapturic acid-d5. The information is intended to

support research and development activities where this stable isotope-labeled compound is

utilized, particularly in the fields of toxicology, drug metabolism, and clinical chemistry.

Chemical Identity and Structure
DL-Phenylmercapturic acid-d5 is the deuterated form of DL-Phenylmercapturic acid (PMA), a

key biomarker for assessing exposure to benzene.[1][2] The five deuterium atoms are located

on the phenyl ring, which provides a distinct mass shift for use as an internal standard in mass

spectrometry-based analytical methods.[3][4]

Chemical Structure:

The structure consists of an N-acetylcysteine moiety linked to a deuterated phenyl group via a

thioether bond.

IUPAC Name: (2S)-2-acetamido-3-(2,3,4,5,6-pentadeuteriophenyl)sulfanylpropanoic acid[1][5]

Physicochemical and Analytical Data
The following table summarizes the key quantitative data for DL-Phenylmercapturic acid-d5.
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Property Value Reference

Molecular Formula C₁₁H₈D₅NO₃S [5][6]

Molecular Weight 244.32 g/mol [5][6]

CAS Number 1331906-27-4 [5][7]

Purity >95% [5]

Appearance Not specified

Solubility Soluble in methanol [3]

MS/MS Transition

(Quantitation)
m/z 243 → 114.1 [3][4][8]

MS/MS Transition

(Qualification)
m/z 243 → 34.5 [3][8]

Metabolic Pathway of Benzene to
Phenylmercapturic Acid
DL-Phenylmercapturic acid-d5 is the labeled analogue of a terminal metabolite of benzene.

The metabolic pathway involves the initial oxidation of benzene to benzene oxide, followed by

conjugation with glutathione and subsequent enzymatic degradation to the final mercapturic

acid product. The diagram below illustrates this pathway.
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Metabolic Pathway of Benzene to Phenylmercapturic Acid
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Analytical Method Development Workflow

Method Development
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12411047?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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